6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95%

• IUPAC Name: 5-(6-amino-2-carboxypyridin-3-yl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C14H10N2O6/c15-10-2-1-9(11(16-10)14(21)22)6-3-7(12(17)18)5-8(4-6)13(19)20/h1-5H,(H2,15,16)(H,17,18)(H,19,20)(H,21,22)
• InChI Key: OVTCRNOVPDLUSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)C(=O)O)N
• Molecular Formula: C14H10N2O6
• DSSTOX Substance ID: DTXSID501171106
• Molecular Weight: 302.24 g/mol
• CAS RN: 1261895-08-2

Description

6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid (6ADCPPA) is an organic compound that has gained attention in recent years due to its potential applications in biochemical and physiological research. This compound has a variety of properties that make it an attractive option for use in laboratory experiments. In

Scientific Research Applications

6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% has been used in a variety of scientific research applications, including enzyme inhibition studies, protein-protein interaction studies, and studies of the effects of oxidative stress. Additionally, 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% has been used in studies of the effects of drugs and other compounds on the nervous system.

Mechanism of Action

The mechanism of action of 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% is still being studied, but it appears to involve the inhibition of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. Additionally, 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% has been found to inhibit the enzyme tyrosine hydroxylase, which is involved in the synthesis of neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% are still being studied, but it appears to have an effect on the metabolism of neurotransmitters, as well as on the activity of certain enzymes. Additionally, 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% has been found to have a protective effect on cells and tissues, as well as an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

The main advantage of 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% is that it is relatively easy to synthesize and can be isolated in a 95% pure form. Additionally, 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% is relatively stable and has a low toxicity. One limitation of 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% is that its mechanism of action is still not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research on 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95%. These include further studies of its mechanism of action and biochemical effects, as well as studies of its potential therapeutic applications. Additionally, future studies could explore the potential of 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% as a tool for studying the effects of drugs and other compounds on the nervous system. Furthermore, research could be conducted to explore the potential of 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% as an anti-inflammatory agent or a tool for studying the effects of oxidative stress. Finally, research could be conducted to explore the potential of 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% as a tool for studying the effects of drugs and other compounds on the immune system.

Synthesis Methods

6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95% can be synthesized through a simple reaction between 3,5-dicarboxyphenylacetic acid and 6-amino-3-picoline. This reaction is catalyzed by an acid such as hydrochloric acid and proceeds in aqueous solution. The resulting product is 6-Amino-3-(3,5-dicarboxyphenyl)picolinic acid, 95%, which is isolated in a 95% pure form.